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Compound of Interest

Compound Name: 2,6-Dibromo-4-methylaniline

Cat. No.: B181599 Get Quote

An In-Depth Technical Guide to 2,6-Dibromo-4-methylaniline

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2,6-Dibromo-4-methylaniline, with a focus on its molecular characteristics. This

document is intended for researchers, scientists, and professionals in the field of drug

development and organic synthesis.

Molecular Identity and Properties
2,6-Dibromo-4-methylaniline is a halogenated aromatic amine that serves as a versatile

intermediate in the synthesis of various organic compounds, including pharmaceuticals,

agrochemicals, and dyes.[1][2] Its chemical structure consists of a toluene core with two

bromine atoms and an amino group attached to the benzene ring.

The fundamental molecular details of 2,6-Dibromo-4-methylaniline are summarized in the

table below.
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Property Value Source

Molecular Formula C7H7Br2N [1][2][3][4][5]

Molecular Weight 264.947 g/mol [1]

CAS Number 6968-24-7 [1][3]

Appearance Light brown or cream powder [1][6]

Melting Point 74-76 °C [1][2]

Boiling Point 283.3 °C at 760 mmHg [1]

Density 1.887 g/cm³ [1]

Solubility Insoluble in water [1][2]

Flash Point 125.2 °C [1]

Experimental Protocols
Synthesis of 2,6-Dibromo-4-methylaniline
A common method for the synthesis of 2,6-Dibromo-4-methylaniline involves the bromination

of p-toluidine. The following is a general laboratory procedure:

Dissolve p-Toluidine (1.07 g, 0.01 mol) in chloroform (CHCl3) and stir for 5 minutes at room

temperature.

Add N-bromosuccinimide (NBS) (3.56 g, 0.02 mol) to the solution.

Continue stirring the reaction mixture for 30 minutes.

After the reaction is complete, filter the mixture.

Concentrate the filtrate to obtain the crude product.

Purify the crude product by column chromatography to yield 2,6-Dibromo-4-methylaniline.

[5]
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Purification by Recrystallization
For further purification, 2,6-Dibromo-4-methylaniline can be recrystallized. This can be

achieved by dissolving the compound in a solution of 80% ethanol and 20% distilled water to

obtain colorless single crystals in the form of needles.[7]

Visualized Experimental Workflow
The following diagram illustrates the key steps in the synthesis and purification of 2,6-
Dibromo-4-methylaniline.
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Caption: Workflow for the synthesis and purification of 2,6-Dibromo-4-methylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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